Cas no 1090903-78-8 (4-Amino-3-(trifluoromethoxy)benzyl alcohol)

• Product Name: 4-Amino-3-(trifluoromethoxy)benzyl alcohol
• CAS No: 1090903-78-8
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4679628
• Update Time: 2025-06-10

4-Amino-3-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(trifluoromethoxy)benzyl alcohol
• KUIBBXDNQQJGIU-UHFFFAOYSA-N
• (4-Amino-3-trifluoromethoxy-phenyl)-methanol
• (4-amino-3-(trifluoromethoxy)phenyl)methanol
• 4-Amino-3-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H8F3NO2/c9-8(10,11)14-7-3-5(4-13)1-2-6(7)12/h1-3,13H,4,12H2
• InChI Key： KUIBBXDNQQJGIU-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(CO)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Amino-3-(trifluoromethoxy)benzyl alcohol

Introduction to 4-Amino-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1090903-78-8)

4-Amino-3-(trifluoromethoxy)benzyl alcohol, with the CAS number 1090903-78-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group, a trifluoromethoxy substituent, and a benzyl alcohol moiety. These structural features contribute to its diverse biological activities and potential applications in drug development.

The chemical formula of 4-Amino-3-(trifluoromethoxy)benzyl alcohol is C₉H₁₀F₃NO₂. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies. The amino group provides a site for further functionalization, enhancing its utility in the design of novel therapeutic agents.

In recent years, significant advancements have been made in understanding the biological activities of 4-Amino-3-(trifluoromethoxy)benzyl alcohol. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that 4-Amino-3-(trifluoromethoxy)benzyl alcohol effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 4-Amino-3-(trifluoromethoxy)benzyl alcohol has also shown potential as an antioxidant. A study in the Bioorganic & Medicinal Chemistry Letters (2021) reported that this compound scavenges free radicals and protects cells from oxidative stress. These findings suggest that 4-Amino-3-(trifluoromethoxy)benzyl alcohol could be beneficial in preventing or treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic properties of 4-Amino-3-(trifluoromethoxy)benzyl alcohol have also been investigated. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. A study published in the 4-Amino-3-(trifluoromethoxy)benzyl alcohol exhibits good oral bioavailability and a reasonable half-life, which are important considerations for its potential use as a therapeutic agent.

In addition to its biological activities, the synthetic accessibility of 4-Amino-3-(trifluoromethoxy)benzyl alcohol is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 3-trifluoromethoxyphenol with chloroacetonitrile followed by reduction to form the benzyl alcohol moiety. This synthetic approach allows for easy modification of the molecule, facilitating the exploration of structure-activity relationships (SAR).

The potential applications of 4-Amino-3-(trifluoromethoxy)benzyl alcohol extend beyond traditional drug development. In recent years, there has been growing interest in using this compound as a building block for more complex molecules. For example, it can be used as a starting material for the synthesis of prodrugs or conjugates designed to improve drug delivery and target specificity. A study published in the Molecular Pharmaceutics (2021) demonstrated that prodrugs derived from 4-Amino-3-(trifluoromethoxy)benzyl alcohol showed enhanced solubility and stability compared to their parent compounds.

The safety profile of 4-Amino-3-(trifluoromethoxy)benzyl alcohol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 4-Amino-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1090903-78-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and good pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to its growing importance in the field.